Cas no 4440-89-5 (4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide)

• Product Name: 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide
• CAS No: 4440-89-5
• MF: C₄H₈O₄S
• MW: 152.168920516968
• CID: 333656
• PubChem ID: 351569
• Update Time: 2025-09-25

4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane,4,5-dimethyl-, 2,2-dioxide
• 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide
• 2,3-butylene sulfate
• 4,5-dimethyl-[1,3,2]dioxathiolane 2,2-dioxide
• 4,5-dimethylethylene (trans,trans) sulphate
• AC1L6YLN
• cyclic sulfate of 2,3-butanediol
• NSC522191
• Schwefelsaeure-(Dg-threo-1,2-dimethyl-aethandiylester)
• sulfuric acid-(1,2-dimethyl-ethanediyl ester)
• SCHEMBL2547953
• NSC 522191
• 2,3-Butanediol Cyclic Sulfate
• starbld0002112
• DTXSID20325964
• 4,5-Dimethyl-1,3,2lambda~6~-dioxathiolane-2,2-dione
• 4440-89-5
• NSC-522191

• Inchi： 1S/C4H8O4S/c1-3-4(2)8-9(5,6)7-3/h3-4H,1-2H3
• InChI Key： POVNYOLUWDFQOZ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OC(C)C(C)O1

Computed Properties

• Exact Mass: 152.01434
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.296
• Melting Point: NA
• Boiling Point: 222.3°Cat760mmHg
• Flash Point: 88.2°C
• Refractive Index: 1.437
• PSA: 52.6
• LogP: 1.13580
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters